N-(2-Benzoyl-1-methylvinyl)acetamide

• CAS No.: 1137-97-9
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: N-[(E)-4-oxo-4-phenylbut-2-en-2-yl]acetamide
• InChI: InChI=1S/C12H13NO2/c1-9(13-10(2)14)8-12(15)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14)/b9-8+
• InChI Key: LIXULBRIODGJKN-CMDGGOBGSA-N
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=CC=C1)/NC(=O)C
• SMILES: CC(=CC(=O)C1=CC=CC=C1)NC(=O)C

Description

N-(2-benzoyl-1-methylvinyl)acetamide is an enaminone and an aromatic ketone.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

The compounds N -(4-chlorophenyl)-2-[6-(benzoyl)-2-benzothiazolinone-3-yl]acetamide (CBBA), and similar analogs have been synthesized and studied for their vibrational spectra and electronic properties. They show potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency. These compounds also exhibit non-linear optical activity and have been studied for their interactions with Cyclooxygenase 1 (COX1) through molecular docking (Mary et al., 2020).

Solid State Structure and Solution Thermodynamics

N-(2-benzoylphenyl)acetamide and its derivatives have been analyzed for intramolecular hydrogen bond formation. These studies, involving X-ray diffraction and solvent effect analysis, indicate the presence of three-center hydrogen bonds in oxalyl derivatives and contribute to the understanding of molecular interactions and crystal networks in these compounds (Gómez-Castro et al., 2014).

Antiangiogenic and Antitumor Activities

Benzophenone analogues like 2-benzoyl-phenoxy acetamide (BP-1) have demonstrated potent antitumor and proapoptotic activities. The antiangiogenic effects of BP-1 were observed in the down-regulation of VEGF secretion and inhibition of blood vessels formation, suggesting its potential as an angioinhibitory agent (Prabhakar et al., 2006).

Synthesis and Evaluation for VEGF-A Inhibition

Compounds like 2-(4-benzoyl-phenoxy)-N-(4-phenyl-thiazol-2-yl)-acetamides have been synthesized and evaluated for their in vitro cytotoxicity against various cell lines. Their antiproliferative effects and potential as VEGF-A inhibitors have been assessed, showing promise in cancer treatment research (Prashanth et al., 2014).

Synthesis of N-Acyl Lactams and Amides

Research on N-Acetyl and N-benzoyl lactams has shown that they can be effective acylation reagents. These studies provide insights into the synthesis of corresponding amides and highlight their potential applications in various chemical synthesis processes (Tani et al., 1964).